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The table below summarizes the key characteristics of Prinaberel and WAY-200070 based on the

information found.

Feature
Prinaberel (ERB-
041)

WAY-200070

Primary Reference Cited in a 2021
review [1]

Original 2008 study [2]

ERβ Selectivity >200-fold over ERα
[1]

Highly selective (specific ratio not stated) [2]

Reported
Neurochemical
Effects

Information not
available in search

results

Increased dopamine (~50%) and serotonin (~100%)
in mouse striatum [2]

Behavioral Model
Effects

Information not

available in search
results

Antidepressant-like (reduced immobility in tail

suspension test) and anxiolytic-like effects (in four-
plate test and stress-induced hyperthermia) [2]

Key Experimental
Evidence

Information not
available in search

results

ERβ receptor nuclear translocation, c-fos induction, and
neurochemical changes confirmed in ERβ knockout
(KO) mice [2]
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Feature
Prinaberel (ERB-
041)

WAY-200070

Developer Wyeth [3] Wyeth [3]

Experimental Protocols from Key Studies

The detailed methodology for the binding affinity studies that determined the selectivity of these compounds

was not available in the search results. However, the following experimental details for the key in vivo

studies on WAY-200070 were provided.

Protocol for WAY-200070 Behavioral and Neurochemical Analysis [2]:

Animals: Adult male mice, including wild-type and estrogen receptor beta knockout (ERβ KO) strains.

Drug Administration: WAY-200070 was administered subcutaneously (s.c.) at a dose of 30 mg/kg.
Neurochemistry: Dopamine and serotonin levels in the striatum were measured in vivo at multiple

time points after administration.
Behavioral Tests:

Tail Suspension Test (TST): Mice were suspended by their tails, and the total time of
immobility was recorded. A reduction in immobility is interpreted as an antidepressant-like

effect.
Four-Plate Test: Mice were placed in a chamber with four floor plates. The number of times the

mouse crosses between the plates, despite a mild foot shock, is counted. An increase in
punished crossings is interpreted as an anxiolytic-like effect.

Stress-Induced Hyperthermia (SIH): The core body temperature of mice was measured
before and after a stressful stimulus (handling and injection). An attenuation of the hyperthermic

response is interpreted as an anxiolytic-like effect.

ERβ Agonist Signaling Pathway

The diagram below illustrates the general genomic signaling pathway activated by selective ERβ agonists

like Prinaberel and WAY-200070, based on the described mechanisms [2] [3].
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The search results indicate that both compounds are products of research by Wyeth [3]. WAY-200070 was

investigated as a potential novel anxiolytic and antidepressant agent, with studies providing evidence for its

mechanism and efficacy in animal models [2]. Prinaberel is recognized for its high selectivity for ERβ over

ERα [1]. A 2022 study also mentions a newer ERβ agonist, OSU-ERb-12, highlighting the ongoing

development in this field [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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